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Compound of Interest

Compound Name: LBA-3

Cat. No.: B12376179 Get Quote

An immediate and comprehensive guide for researchers, scientists, and drug development

professionals on the safe handling, operational protocols, and disposal of LBA-3.

This document provides critical safety and logistical information for the handling of LBA-3,

identified as Solstice® LBA (trans-1-chloro-3,3,3-trifluoropropene). Adherence to these

guidelines is essential for ensuring a safe laboratory environment.

Substance Identification and Properties
Solstice® LBA is a liquid halogenated olefin used as a blowing agent.[1] Its key physical and

environmental properties are summarized below.
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Property Value

Chemical Name trans-1-chloro-3,3,3-trifluoropropene

Molecular Formula (E)CF3-CH=CClH

CAS Number 102687-65-0

Molecular Weight 130 g/mol

Boiling Point 19 °C / 66 °F

Vapor Pressure @ 20°C 106.3 kPa / 15.4 psia

Liquid Density @ 20°C 1.296 g/ml

Flash Point None

Vapor Flame Limits None

Global Warming Potential (GWP) 1

Ozone Depletion Potential (ODP) ~0

Source: Honeywell Solstice® LBA Datasheet[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling LBA-3 to minimize exposure and ensure

personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses as per OSHA 29 CFR

1910.133 or European

Standard EN166.

To protect against splashes

and vapors.

Skin Protection

Impervious gloves (inspect

prior to use). Wear appropriate

protective clothing to prevent

skin exposure.

To prevent direct contact with

the liquid.

Respiratory Protection

In case of insufficient

ventilation, wear a positive-

pressure supplied-air respirator

(NIOSH approved). For rescue

and maintenance in storage

tanks, use a self-contained

breathing apparatus.

Vapors are heavier than air

and can displace oxygen,

leading to suffocation.[2]

Source: Solstice® LBA Safety Data Sheet[2]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

substance.

Handling:

Ensure adequate ventilation, especially in confined areas.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or spray mist.[2]

Wash hands thoroughly before breaks and immediately after handling.[2]

Keep the product and empty containers away from heat and ignition sources.[2]
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Perform filling operations only at stations with exhaust ventilation facilities.[2]

Storage:

Store in a pressurized container.

Protect from sunlight and do not expose to temperatures exceeding 55 °C.[2]

Do not puncture or drop cylinders.[2]

First Aid Measures
Immediate response is critical in case of accidental exposure.

Exposure Route First Aid Protocol

Inhalation
Move the victim to fresh air. If symptoms occur,

seek medical attention.

Skin Contact
Take off all contaminated clothing immediately.

Wash with plenty of water.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If

irritation develops or persists, call a physician.[2]

Ingestion

If the victim is fully conscious, give a cupful of

water. Do not induce vomiting without medical

advice. Call a physician immediately.[2]

Source: Solstice® LBA Safety Data Sheet[2]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential.

Accidental Release Workflow:
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Accidental Release

Spill Occurs Evacuate Personnel
to Safe Areas

Wear Full PPE
(incl. respiratory protection) Ventilate Area Contain Spillage

(e.g., sand, earth)
Collect with Non-Combustible

Absorbent Material
Place in Container

for Disposal

Fire Emergency

Fire Involving LBA-3

Cool Closed Containers
with Water Spray

Wear Self-Contained Breathing
Apparatus (SCBA) & Protective Suit

Prevent Run-off from
Entering Drains/Water Courses

Hazardous Decomposition Products:
- Hydrogen fluoride

- Gaseous hydrogen chloride (HCl)
- Carbon monoxide
- Carbon dioxide

- Carbonyl halides

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376179#personal-protective-equipment-for-
handling-lba-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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